[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
Brand Name:
Vulcanchem
CAS No.:
14218-30-5
VCID:
VC0076982
InChI:
InChI=1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29+,30+/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)Br)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C34H27BrO9
Molecular Weight:
659.5 g/mol
[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
CAS No.: 14218-30-5
Main Products
VCID: VC0076982
Molecular Formula: C34H27BrO9
Molecular Weight: 659.5 g/mol
CAS No. | 14218-30-5 |
---|---|
Product Name | [(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate |
Molecular Formula | C34H27BrO9 |
Molecular Weight | 659.5 g/mol |
IUPAC Name | [(2R,3R,4S,5S,6R)-3,4,5-tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate |
Standard InChI | InChI=1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29+,30+/m1/s1 |
Standard InChIKey | WISFGQOOKBVKPD-ZNOUKXQUSA-N |
Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H]([C@H](O2)Br)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)Br)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)Br)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
PubChem Compound | 10897638 |
Last Modified | Nov 11 2021 |
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